Cas no 5391-74-2 (2-Oxopropanal N-Phenylhydrazone)
5391-74-2 structure
Product Name:2-Oxopropanal N-Phenylhydrazone
CAS No:5391-74-2
MF:C9H10N2O
MW:162.188501834869
CID:1586077
PubChem ID:5717316
Update Time:2025-04-21
2-Oxopropanal N-Phenylhydrazone Chemical and Physical Properties
Names and Identifiers
-
- (1e)-1-(phenylhydrazinylidene)propan-2-one
- ARONIS25154
- 2-oxopropanal N-phenylhydrazone
- (3E)-4-(phenylamino)-4-azabut-3-en-2-one
- NSC3196
- AC1NX0QT
- 1-(phenyl-hydrazono)-propan-2-one
- 2-oxopropanal-1-phenylhydrazone
- SBB056716
- AC1Q1JB9
- 1-(phenylhydrazono)-propan-2-one
- (1E)-2-OXOPROPANAL PHENYLHYDRAZONE
- 2-Oxopropanal phenylhydrazone
- PYRUVIC ALDEHYDE 1-PHENYLHYDRAZONE
- 4L-327S
- CBA84396
- Pyruvaldehyde, 1-(phenylhydrazone)
- CS-0320564
- (1E)-1-(phenyl-hydrazinylidene)-propan-2-one
- AKOS005090465
- MLS000327675
- SMR000180713
- CHEMBL3196793
- 1-(2-Phenylhydrazono)propan-2-one
- (1E)-1-(2-phenylhydrazin-1-ylidene)propan-2-one
- NSC-3196
- SCHEMBL1144416
- 5391-74-2
- A829831
- STL290519
- MFCD00026242
- (1E)-1-(phenylhydrazono)propan-2-one;1-(2-Phenylhydrazono)propan-2-one
- 27843-96-5
- (1E)-1-(2-phenylhydrazinylidene)propan-2-one
- (E)-1-(2-phenylhydrazono)propan-2-one
- 2-Oxopropanal N-Phenylhydrazone
-
- MDL: P170873
- Inchi: 1S/C9H10N2O/c1-8(12)7-10-11-9-5-3-2-4-6-9/h2-7,11H,1H3/b10-7+
- InChI Key: PWELTGGNVDVIGR-JXMROGBWSA-N
- SMILES: O=C(C)/C=N/NC1C=CC=CC=1
Computed Properties
- Exact Mass: 162.0794
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
- LogP: 1.74630
2-Oxopropanal N-Phenylhydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108745-5g |
1-(2-Phenylhydrazono)propan-2-one |
5391-74-2 | 95% | 5g |
$930.90 | 2023-09-01 | |
| TRC | E588878-50mg |
2-Oxopropanal N-Phenylhydrazone |
5391-74-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E588878-100mg |
2-Oxopropanal N-Phenylhydrazone |
5391-74-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E588878-500mg |
2-Oxopropanal N-Phenylhydrazone |
5391-74-2 | 500mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P170873-250mg |
PYRUVIC ALDEHYDE 1-PHENYLHYDRAZONE |
5391-74-2 | 250mg |
¥290.00 | 2021-05-24 | ||
| Ambeed | A950233-250mg |
1-(2-Phenylhydrazono)propan-2-one |
5391-74-2 | 95+% | 250mg |
$43.0 | 2025-03-04 | |
| Crysdot LLC | CD12063556-5g |
1-(2-Phenylhydrazono)propan-2-one |
5391-74-2 | 95+% | 5g |
$870 | 2024-07-24 |
2-Oxopropanal N-Phenylhydrazone Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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